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Compound of Interest

2,2'-Disulfanediylbis(3-
Compound Name:

bromoaniline)
CAS No.: 2135331-79-0
Cat. No.: B2390547

Get Quote

Executive Summary & Chemical Identity

Brominated Aminophenyl Disulfides are a specialized class of organosulfur compounds used
primarily as intermediates in the synthesis of high-performance polyimides, rubber
vulcanization accelerators, and as cross-linking agents in medicinal chemistry.

Unlike standard commercial reagents, these compounds combine three distinct functional
hazard groups:

» Aromatic Amine: Potential for methemoglobinemia and skin sensitization.
« Disulfide Linkage (-S-S-): Susceptible to redox cycling and cleavage into reactive thiols.

e Bromine Substitution: Increases lipophilicity (LogP), enhancing dermal absorption and
environmental persistence compared to non-halogenated analogs.

Representative Structure: Bis(4-amino-3-bromophenyl) disulfide (and related isomers). CAS
Number:Variable by isomer (e.g., Generic class derivatives of CAS 722-27-0, 4-aminophenyl
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disulfide).

Molecular Architecture & Hazard Identification (SAR
Analysis)

Expert Insight: Standard SDSs often list hazards without explaining the molecular cause.
Understanding the Structure-Activity Relationship (SAR) allows for predictive safety

management.

The Toxicity Triad

The danger of this compound lies in its metabolic activation.
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Functional Group

Physiological Hazard

Mechanism of Action

Primary Amine (-NHz)

Carcinogenicity &

Methemoglobinemia

Hepatic N-oxidation (via
CYP450) produces N-
hydroxyarylamines, which can
bind to DNA or oxidize
Hemoglobin (Fe2*) to
Methemoglobin (Fe3t),

reducing oxygen transport.

Disulfide Bridge (-S-S-)

Sensitization & Cellular Stress

Disulfides can undergo thiol-
disulfide exchange with keratin
in the skin (sensitization) or
intracellular glutathione (GSH),
causing oxidative stress via
Reactive Oxygen Species

(ROS) generation.

Bromine (-Br)

Enhanced Bioavailability

Halogenation increases the
partition coefficient (LogP),
facilitating transport across the
stratum corneum and cell
membranes, making the
compound more systemically
toxic than its non-brominated

parent.

GHS Classification (Derived)

» Acute Toxicity (Oral/Dermal): Category 4 (Harmful).

o Skin Sensitization: Category 1 (May cause an allergic skin reaction).

o Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

e Agquatic Toxicity (Chronic): Category 1 (Very toxic to aquatic life with long-lasting effects due
to hydrolytic stability of the C-Br bond).
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Biological Mechanism & Toxicology

Trustworthiness: The following pathway illustrates why "wash with soap” is insufficient without
medical surveillance.

Diagram 1: Metabolic Activation & Redox Cycling

This diagram details how the compound generates oxidative stress and potential DNA adducts.
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Caption: Metabolic pathway showing reductive cleavage by Glutathione (GSH) leading to
reactive thiols and N-hydroxylated metabolites.

Handling, Storage, & PPE Protocols

Expertise: Standard nitrile gloves are often insufficient for aromatic amines due to rapid
permeation.

Personal Protective Equipment (PPE) Matrix
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Component

Recommendation

Technical Rationale

Hand Protection

Silver Shield / 4H (Laminate)

or Double Nitrile (min 0.11mm)

Aromatic amines can permeate
standard nitrile in <15 mins.
Laminate offers >480 min

breakthrough time.

Respiratory

P100 (HEPA) + OV Cartridge

Dust inhalation is the primary
risk; Organic Vapor (OV)
protection is required for
potential trace thiol odors or

decomposition products.

Eye/Face

Chemical Goggles

Safety glasses are insufficient
due to the risk of corneal

opacity from disulfide irritation.

Storage Conditions

o Atmosphere: Store under Inert Gas (Argon/Nitrogen). Disulfides are stable, but the amine

group is sensitive to oxidation (turning dark brown/black).

o Temperature: Refrigerate (2-8°C).

¢ Incompatibility: Keep away from Strong Oxidizers (creates sulfoxides/sulfones) and

Reducing Agents (cleaves to foul-smelling, toxic thiols).

Experimental Protocol: Synthesis & Purification

Autonomy: This section provides a reliable lab-scale synthesis via oxidative coupling, avoiding

the use of highly toxic sulfur monochloride.

Objective: Synthesis of Bis(4-amino-3-bromophenyl) disulfide via mild oxidation of the

precursor thiol.

Reagents & Equipment

e Precursor: 2-amino-5-bromobenzenethiol (or isomer).
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» Oxidant: Hydrogen Peroxide (30%) or DMSO (Dimethyl sulfoxide).
e Solvent: Ethanol (95%).

o Catalyst: Catalytic amount of lodine (I2) if using DMSO.

Step-by-Step Workflow

 Dissolution: Dissolve 10 mmol of the aminothiophel in 20 mL of Ethanol.
o Catalysis: Add 0.5 mmol lodine (I2) as a catalyst.
e Oxidation: Add 1.5 equivalents of H202 dropwise at 0°C. Caution: Exothermic.

e Reaction: Stir at Room Temperature (RT) for 2 hours. Monitor via TLC (disulfides are less
polar than thiols).

¢ Quenching: Add saturated Sodium Thiosulfate (Na2S203) to neutralize excess
peroxide/iodine.

« |solation: Evaporate ethanol; extract with Ethyl Acetate.

Purification: Recrystallize from Ethanol/Water (9:1).

Diagram 2: Synthesis Logic Flow
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Caption: Oxidative coupling workflow for converting thiols to disulfides using mild reagents.

Emergency Response & Environmental Fate
Firefighting (The HBr Hazard)

In the event of a fire, this compound decomposes to release Hydrogen Bromide (HBr) gas,
Sulfur Oxides (SOx), and Nitrogen Oxides (NOX).

o Action: Use water spray to knock down HBr vapors (HBr is highly soluble).
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» Warning: Runoff will be acidic and toxic. Containment is mandatory.[1][2]

Spill Decision Logic

Brominated compounds are persistent. Do not wash down the drain.[1]

Spill Detected

State: Solid or Solution?

Solid: Avoid Dust Liquid: Absorb with

Use HEPA Vacuum Vermiculite/Sand

Decontaminate Surface
(10% Bleach Solution)

Dispose as Halogenated

Organic Waste

Click to download full resolution via product page
Caption: Decision logic for spill containment emphasizing the prohibition of drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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